N-NITROSO-N-PROPYL UREA
CAS No.: 816-57-9
VCID: VC0014412
Molecular Formula: C4H9N3O2
Molecular Weight: 131.13 g/mol
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Description | N-Nitroso-N-propyl urea is a chemical compound with the molecular formula C4H9N3O2 and a molecular weight of 131.13 . It is also known by its IUPAC name, 1-nitroso-1-propylurea . N-Nitroso-N-propyl urea is a precursor of diazopropane and is considered a carcinogen . This compound belongs to a class of chemicals called nitrosamines, characterized by the N-N=O structure . N-Nitrosamines, including N-Nitroso-N-propyl urea, can be found in various sources, such as sodium nitrite-treated foods, certain alcoholic beverages, and tobacco products . They can also be generated in vivo during the digestion of foods or drugs containing nitrite or secondary amines . Another similar compound is N-Nitroso-N-ethylurea, which presents as yellow-pink crystals or an off-white powder and is sensitive to moisture and light . As a research assistant, it's important to highlight key skills and experiences on your resume, such as data collection, analysis, and attention to detail . A well-structured resume should include sections for contact information, a professional summary or objective, education, research experience, skills, and any publications or presentations . When describing research experience, use action verbs and quantify achievements whenever possible . |
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CAS No. | 816-57-9 |
Product Name | N-NITROSO-N-PROPYL UREA |
Molecular Formula | C4H9N3O2 |
Molecular Weight | 131.13 g/mol |
IUPAC Name | 1-nitroso-1-propylurea |
Standard InChI | InChI=1S/C4H9N3O2/c1-2-3-7(6-9)4(5)8/h2-3H2,1H3,(H2,5,8) |
Standard InChIKey | YGGSSUISOYLCBF-UHFFFAOYSA-N |
SMILES | CCCN(C(=O)N)N=O |
Canonical SMILES | CCCN(C(=O)N)N=O |
Synonyms | 1-Nitroso-1-propylurea; 1-Propyl-1-nitrosourea; 1-n-Propyl-1-nitrosourea; N-(n-Propyl)-N-nitrosourea; N-Nitroso-N-propylurea; N-Propyl-N-nitrosourea; NPU; NSC 46792; |
PubChem Compound | 13157 |
Last Modified | Sep 15 2023 |
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